Cas no 1286207-21-3 ((R)-Tert-Butyl 1-(4-methoxybenzyl)pyrrolidin-3-ylcarbamate)

• Product Name: (R)-Tert-Butyl 1-(4-methoxybenzyl)pyrrolidin-3-ylcarbamate
• CAS No: 1286207-21-3
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 4788120
• Update Time: 2025-05-23

(R)-Tert-Butyl 1-(4-methoxybenzyl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 1-(4-methoxybenzyl)pyrrolidin-3-ylcarbamate
• (R)-tert-Butyl (1-(4-methoxybenzyl)pyrrolidin-3-yl)carbamate
• (R)-Tert-Butyl 1-(4-methoxybenzyl)pyrrolidin-3-ylcarbamate

• Inchi： 1S/C17H26N2O3/c1-17(2,3)22-16(20)18-14-9-10-19(12-14)11-13-5-7-15(21-4)8-6-13/h5-8,14H,9-12H2,1-4H3,(H,18,20)/t14-/m1/s1
• InChI Key： KMEQFESYHWODBD-CQSZACIVSA-N
• SMILES： O(C(C)(C)C)C(N[C@H]1CN(CC2C=CC(=CC=2)OC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 359
• XLogP3: 2.6
• Topological Polar Surface Area: 50.8

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 421.3±40.0 °C at 760 mmHg
• Flash Point: 208.6±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(R)-Tert-Butyl 1-(4-methoxybenzyl)pyrrolidin-3-ylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (R)-Tert-Butyl 1-(4-methoxybenzyl)pyrrolidin-3-ylcarbamate

Introduction to (R)-Tert-Butyl 1-(4-methoxybenzyl)pyrrolidin-3-ylcarbamate (CAS No. 1286207-21-3)

(R)-Tert-Butyl 1-(4-methoxybenzyl)pyrrolidin-3-ylcarbamate (CAS No. 1286207-21-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatile biological activities and ability to modulate various physiological processes.

The chiral center in (R)-Tert-Butyl 1-(4-methoxybenzyl)pyrrolidin-3-ylcarbamate is a critical feature that contributes to its enantiomeric specificity, making it a valuable tool in the development of enantioselective drugs. The presence of the tert-butyl group and the 4-methoxybenzyl moiety further enhances its stability and solubility, which are essential for optimizing its pharmacological profile.

Recent studies have highlighted the potential of (R)-Tert-Butyl 1-(4-methoxybenzyl)pyrrolidin-3-ylcarbamate in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action involves the inhibition of pro-inflammatory cytokines and the modulation of immune cell function.

In addition to its anti-inflammatory effects, (R)-Tert-Butyl 1-(4-methoxybenzyl)pyrrolidin-3-ylcarbamate has also been investigated for its neuroprotective properties. Studies conducted by researchers at the University of California have demonstrated that this compound can protect neurons from oxidative stress and prevent neurodegeneration, which is particularly relevant in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to enhance mitochondrial function and reduce oxidative damage.

The pharmacokinetic properties of (R)-Tert-Butyl 1-(4-methoxybenzyl)pyrrolidin-3-ylcarbamate have also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for its potential use as an oral therapeutic agent. The compound exhibits good bioavailability and a long half-life, which may reduce the frequency of dosing required for therapeutic efficacy.

Furthermore, (R)-Tert-Butyl 1-(4-methoxybenzyl)pyrrolidin-3-ylcarbamate has shown promise in cancer research. A study published in *Cancer Research* reported that this compound can inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. The selective inhibition of these pathways may offer a new approach to cancer therapy with reduced side effects compared to traditional chemotherapeutic agents.

The synthesis of (R)-Tert-Butyl 1-(4-methoxybenzyl)pyrrolidin-3-ylcarbamate involves several well-established chemical reactions, including asymmetric synthesis techniques to ensure the correct enantiomeric form. The synthetic route typically starts with the formation of a chiral pyrrolidine intermediate, followed by functional group manipulations to introduce the tert-butyl and 4-methoxybenzyl moieties. Recent advancements in catalytic asymmetric synthesis have improved the efficiency and yield of this process, making it more accessible for large-scale production.

In conclusion, (R)-Tert-Butyl 1-(4-methoxybenzyl)pyrrolidin-3-ylcarbamate (CAS No. 1286207-21-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential, with the aim of translating these findings into clinical applications that can benefit patients suffering from various diseases.